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Compound of Interest

Benzyltrimethylammonium
Compound Name:

tribromide

cat. No.: B2537117

An In-depth Technical Guide to the Synthesis and Characterization of
Benzyltrimethylammonium Tribromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of
benzyltrimethylammonium tribromide (BTMABTr3), a versatile and efficient brominating and
oxidizing agent. Its solid, stable nature makes it a safer and more convenient alternative to
liquid bromine in various organic synthesis applications.

Physicochemical Properties

Benzyltrimethylammonium tribromide is an orange to dark yellow crystalline powder.[1] A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Benzyltrimethylammonium Tribromide
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Property Value Reference
Molecular Formula C10H16NBr3 [1]
Molecular Weight 389.96 g/mol [1]

Melting Point 99-105 °C [11[2]

Orange to dark yellow
Appearance , [1]
crystalline powder

CAS Number 111865-47-5 [1][2]

N Soluble in DMSO and
Solubility _ [2]
Methanol (slightly)

Synthesis of Benzyltrimethylammonium Tribromide

Several methods for the synthesis of benzyltrimethylammonium tribromide have been
reported. The choice of method may depend on the availability of starting materials, desired
purity, and scale of the reaction.

Synthesis from Benzyltrimethylammonium Chloride,
Sodium Bromate, and Hydrobromic Acid

This method provides a good yield of BTMABT3.[2][3][4]

Experimental Protocol:

Dissolve benzyltrimethylammonium chloride (60 mmol) and sodium bromate (30 mmol) in
100 ml of water.[3]

With stirring at room temperature, add 47% hydrobromic acid (180 mmol).[3]

A solid will precipitate. Extract the product with dichloromethane (4 x 50 ml).[3]

Dry the combined organic layers with magnesium sulfate and evaporate the solvent in
vacuo.[3]
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o Recrystallize the residue from a dichloromethane-ether mixture (10:1) to obtain orange

crystals of benzyltrimethylammonium tribromide.[3]

Synthesis from Benzyltrimethylammonium Chloride and
Bromine

This is another effective method for preparing BTMABI3.[3]

Experimental Protocol:

 Dissolve benzyltrimethylammonium chloride in dichloromethane.

Add a stoichiometric amount of bromine to the solution.
Stir the reaction mixture at room temperature.
The product will precipitate out of the solution.

Isolate the product by filtration, wash with a suitable solvent (e.g., ether), and dry under
vacuum.

Solvent-Free Synthesis using Potassium Permanganate

A greener, solvent-free approach involves the oxidation of benzyltrimethylammonium bromide.

[5]

Experimental Protocol:

In a mortar, mix benzyltrimethylammonium bromide (1 mmol), potassium bromide (2 mmol),
and potassium permanganate (0.2 mmol) with 0.75 ml of 4 N sulfuric acid.[5]

Add a small amount of silica to keep the mixture dry.[5]

Grind the mixture for approximately 5 minutes. The formation of an orange-yellow product
indicates the formation of the tribromide.[5]

Extract the product with ethyl acetate (5 ml) and concentrate under reduced pressure to
obtain the pure product.[5]
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The synthesis workflow for the most common method is depicted below.
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Caption: Synthesis workflow for benzyltrimethylammonium tribromide.

Characterization of Benzyltrimethylammonium
Tribromide

The synthesized benzyltrimethylammonium tribromide can be characterized using various
analytical techniques to confirm its identity and purity.

Spectroscopic Characterization

Spectroscopic methods are essential for elucidating the structure of the compound.

Table 2: Spectroscopic Data for Benzyltrimethylammonium Tribromide
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Technique Data Reference
1H NMR Spectral data available. [6]

13C NMR Spectral data available. [6]

FTIR (KBr Wafer) Spectral data available. [6]

ATR-IR Spectral data available. [61[7]

Intense absorption peak at 279
UV-Vis nm (in acetonitrile), indicative [5]

of the tribromide anion.

Raman Spectral data available. [6]

Experimental Protocols for Spectroscopic Analysis:

 NMR Spectroscopy: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-ds or
CDCIls). Record the *H and 3C NMR spectra on a standard NMR spectrometer (e.g., 300
MHz or higher).

e FTIR Spectroscopy: Prepare a KBr pellet of the solid sample or use an ATR accessory.
Record the spectrum over the standard range (e.g., 4000-400 cm™1).

o UV-Vis Spectroscopy: Dissolve the sample in a suitable solvent (e.g., acetonitrile) and record
the absorption spectrum using a UV-Vis spectrophotometer.

Elemental Analysis

Elemental analysis provides the percentage composition of elements in the compound, which
can be compared with the calculated values for the molecular formula C1oH1sNBrs.

Table 3: Elemental Analysis Data for Benzyltrimethylammonium Tribromide
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Element Calculated (%) Found (%) Reference
Carbon (C) 30.80 30.69 [3]
Hydrogen (H) 4.14 4.11 [3]
Nitrogen (N) 3.59 3.76 [3]
Bromine (Br) 61.47 61.44 [3]

The logical relationship of the characterization methods is illustrated in the diagram below.
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Caption: Logical flow of characterization methods.

Applications in Research and Development

Benzyltrimethylammonium tribromide is a valuable reagent in organic synthesis with several
applications, including:
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» Brominating Agent: It is used for the bromination of various organic compounds, such as
phenols, aromatic amines, aromatic ethers, acetanilides, and alkenes.[4][5]

» Oxidizing Agent: It serves as a mild and selective oxidizing agent for the conversion of
alcohols, ethers, and thioethers.[2][8]

e Phase Transfer Catalyst: Its quaternary ammonium salt structure allows it to function as a
phase transfer catalyst, facilitating reactions between reactants in immiscible phases.[1][9]

o Synthesis of Heterocyclic Compounds: It has been employed in the synthesis of 2-
aminobenzothiazole derivatives.[8][10]

This in-depth guide provides researchers, scientists, and drug development professionals with
the essential information for the synthesis and characterization of benzyltrimethylammonium
tribromide, enabling its effective utilization in various synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyltrimethylammonium tribromide synthesis and
characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2537117#benzyltrimethylammonium-tribromide-
synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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